Cas no 101870-13-7 (5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid)
101870-13-7 structure
Product Name:5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid
CAS No:101870-13-7
MF:C9H5NO5S
MW:239.204701185226
CID:1130871
Update Time:2024-07-26
5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid
- 5-hydroxy-4-nitro-1-benzothiophene-2-carboxylic acid
- LogP
- 5-Hydroxy-4-nitrobenzo[b]thiophene-2-carboxylic acid
-
- Inchi: 1S/C9H5NO5S/c11-5-1-2-6-4(8(5)10(14)15)3-7(16-6)9(12)13/h1-3,11H,(H,12,13)
- InChI Key: BBXUSRRLWQGAMG-UHFFFAOYSA-N
- SMILES: C12=CC=C(O)C([N+]([O-])=O)=C1C=C(C(O)=O)S2
Computed Properties
- Exact Mass: 238.98885
- Monoisotopic Mass: 238.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 132A^2
Experimental Properties
- Density: 1.761
- Boiling Point: 487.6°C at 760 mmHg
- Flash Point: 248.7°C
- Refractive Index: 1.795
- PSA: 100.67
- pka: 2.89±0.30(Predicted)
5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
101870-13-7 (5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk